Cas no 1680199-77-2 (1,3,5-Tris(4-(4H-1,2,4-triazol-4-yl)phenoxy)benzene)

• Product Name: 1,3,5-Tris(4-(4H-1,2,4-triazol-4-yl)phenoxy)benzene
• CAS No: 1680199-77-2
• MF: C₃₀H₂₁N₉O₃
• MW: 555.5462
• CID: 4728832
• Update Time: 2020-08-17

1,3,5-Tris(4-(4H-1,2,4-triazol-4-yl)phenoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Tris(4-(4H-1,2,4-triazol-4-yl)phenoxy)benzene

• Inchi： 1S/C30H21N9O3/c1-7-25(8-2-22(1)37-16-31-32-17-37)40-28-13-29(41-26-9-3-23(4-10-26)38-18-33-34-19-38)15-30(14-28)42-27-11-5-24(6-12-27)39-20-35-36-21-39/h1-21H
• InChI Key： BVYCBZSJJLXQLA-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C([H])C(=C([H])C=1[H])N1C([H])=NN=C1[H])C1C([H])=C(C([H])=C(C=1[H])OC1C([H])=C([H])C(=C([H])C=1[H])N1C([H])=NN=C1[H])OC1C([H])=C([H])C(=C([H])C=1[H])N1C([H])=NN=C1[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 42
• Rotatable Bond Count: 9
• Complexity: 685
• Topological Polar Surface Area: 120